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Cat. No.: B083025 Get Quote

This guide provides a comparative overview of key property measurements for cryolite

(Na₃AlF₆), a critical component in aluminum electrolysis. The data and methodologies

presented are synthesized from various scientific studies to offer researchers, scientists, and

drug development professionals a comprehensive reference for understanding the variability

and standardization of cryolite property analysis. While a direct, all-encompassing inter-

laboratory round-robin study on a single cryolite sample is not publicly available, this guide

collates and compares findings from multiple sources to highlight the current state of

measurement techniques and the range of reported values.

The primary industrial application of cryolite is as a solvent for alumina in the Hall-Héroult

process for aluminum production. The physicochemical properties of the molten cryolite bath,

such as melting point, density, viscosity, and electrical conductivity, significantly influence the

efficiency and energy consumption of the electrolysis process. Therefore, accurate and

reproducible measurement of these properties is of paramount importance.

Data Presentation: A Comparative Summary of Cryolite
Properties
The following tables summarize quantitative data for key cryolite properties as reported in

various studies. It is important to note that variations in sample purity, composition (e.g., cryolite

ratio, additives), and experimental conditions contribute to the observed range of values.

Table 1: Melting Point of Cryolite
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Study/Method
Reported Melting Point
(°C)

Notes

ResearchGate Publication[1] 1012 ± 2 Extrapolated for pure cryolite.

ResearchGate Publication[1] 1009.2
For a selected natural mineral

sample.

ResearchGate Publication[1] 961
Eutectic point with 10.5 wt%

alumina.

Table 2: Viscosity of Cryolite Melts

Study/Method
Cryolite Ratio
(CR)

Temperature
(°C)

Viscosity
(mPa·s)

Notes

ResearchGate

Publication[2]
2.3 960 3.11 ± 0.04

Laboratory

prepared sample

with 5% CaF₂

and 4% Al₂O₃.

ResearchGate

Publication[2]
2.3 960 3.0 - 3.7

Industrial cell

electrolytes.

ResearchGate

Publication[3]
2.0 to 3.0 Not specified 1.61 to 2.57

For NaF-AlF₃

molten salt.

ResearchGate

Publication[4]
2.1, 2.3, 2.5 950 and 970

Varies with

composition

Studied with

varying Al₂O₃

and CaF₂

content.

Table 3: Electrical Conductivity of Cryolite Melts
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Study/Method
Cryolite Ratio
(CR)

Temperature
(K)

Electrical
Conductivity
(S·cm⁻¹)

Notes

MDPI

Publication[5]
Not specified

Near melting

point
2.83 x 10⁻²

For pure sodium

cryolite.

MDPI

Publication[5][6]
2.1 - 3.0 Liquidus to 1300

Varies with

composition

Measured for

NaF-AlF₃-CaF₂-

Al₂O₃ mixtures.

ResearchGate

Publication[7]
Not specified

1000 °C

(undercooled)
2.80

For pure

undercooled

cryolite.

Journal

"Rasplavy/Melts"

[8]

2.4 - 3.0 700 - 1050 °C
Varies with

composition

Studied with

CaF₂, MgF₂, and

Al₂O₃ additions.

Table 4: Density of Cryolite

Study/Method
Measured Density
(g/cm³)

Calculated Density
(g/cm³)

Notes

Handbook of

Mineralogy[9]
2.97 2.973 For solid cryolite.

ACS Omega

Publication[10]
1.941 ± 0.04 2.892

For a porous synthetic

cryolite sample. The

measured value is

lower due to porosity.

Experimental Protocols
Detailed methodologies are crucial for the reproducibility of experimental results. Below are

summaries of the experimental protocols for the key properties discussed.

Melting Point Determination
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The melting point of cryolite is typically determined using thermal analysis techniques. One

common method involves quenching samples from various temperatures within the melting

range and evaluating the liquid fraction.

Principle: A plot of the reciprocal of the liquid fraction (1/r) as a function of the quenching

temperature (T) yields a straight line. Extrapolating this line to 1/r = 0 provides the melting

point of the pure substance[1].

Apparatus: High-temperature furnace, quenching apparatus, and analytical equipment for

phase analysis (e.g., X-ray diffraction, microscopy).

Procedure:

Samples of cryolite are heated to different temperatures within the expected melting

range.

After equilibration, the samples are rapidly quenched to preserve the high-temperature

phase composition.

The liquid fraction at each temperature is determined using quantitative phase analysis.

A plot of 1/r versus T is constructed to determine the melting point.

Viscosity Measurement
The viscosity of molten cryolite is a critical parameter affecting mass transport in the

electrolysis cell. Rotational viscometry is a widely used technique for high-temperature melts.

Principle: The viscosity of a fluid is determined by measuring the torque required to rotate a

spindle immersed in the fluid at a constant angular velocity.

Apparatus: High-temperature rotational rheometer (e.g., FRS 1600), graphite cylinders

(stator and rotor), and an inert gas atmosphere system[2][3].

Procedure:

The cryolite sample is placed in a crucible and heated to the desired temperature in an

inert atmosphere.
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The rotor is lowered into the molten sample to a specific depth.

The viscosity is measured at a constant shear rate, typically determined from the laminar

flow region of the melt[2][3].

Measurements can be performed at various temperatures to determine the temperature

dependence of viscosity.

Sample Preparation Viscosity Measurement Data Analysis

Prepare Cryolite Sample Heat in Furnace
(Inert Atmosphere) Immerse Rotor Rotate Rotor at

Constant Shear Rate Measure Torque Calculate Viscosity Analyze Temperature
Dependence

Click to download full resolution via product page

Experimental workflow for viscosity measurement.

Electrical Conductivity Measurement
The electrical conductivity of the molten cryolite bath is a key factor in the energy efficiency of

aluminum electrolysis. Impedance spectroscopy is a common method for its determination.

Principle: The electrical resistance of the molten salt is measured using an AC signal over a

range of frequencies. The conductivity is then calculated from the resistance and the cell

constant.

Apparatus: High-temperature furnace, conductivity cell (often made of pyrolytic boron nitride

or other resistant materials), electrodes (e.g., molybdenum, tungsten), and an impedance

spectrometer[5][7].

Procedure:

The cryolite sample is melted in the conductivity cell within the furnace.

The electrodes are immersed in the melt to a fixed depth.

The impedance of the cell is measured over a range of frequencies.
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The resistance of the melt is determined from the Nyquist plot[5][6].

The electrical conductivity is calculated using the measured resistance and the

predetermined cell constant.

Melt Cryolite Sample
in Conductivity Cell Immerse Electrodes Apply AC Signal

(Frequency Sweep) Measure Impedance Construct Nyquist Plot Determine Resistance Calculate Conductivity
(Using Cell Constant) Conductivity Value

Click to download full resolution via product page

Logical flow for electrical conductivity measurement.

Chemical Composition Determination
The precise chemical composition of cryolite, including the cryolite ratio and the presence of

impurities, is crucial for its performance. Various chemical and instrumental methods are

employed for its determination.

Principle: The sample is dissolved, and the concentrations of key elements (Na, Al, F) and

impurities are determined using techniques such as gravimetry, titrimetry, atomic absorption

spectroscopy (AAS), and X-ray fluorescence (XRF)[11][12].

Sample Preparation: The sample is typically ground to a fine powder and dried before

analysis[11][13]. Dissolution may involve fusion with a flux (e.g., sodium carbonate) followed

by leaching.

Analytical Methods:

Fluoride: Can be determined by titration after separation via distillation or ion exchange.

Aluminum: Determined gravimetrically as 8-hydroxyquinolinate or by AAS[13].

Sodium: Determined gravimetrically as the triple acetate or by flame emission/atomic

absorption spectrophotometry[13].

Sulphur: Determined by X-ray fluorescence spectrometry[12].
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Calcium: Determined by flame atomic absorption spectrometry[14].

Sample Preparation

Analytical Techniques

Cryolite Sample
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Drying

Dissolution / Fusion

Titrimetry
(e.g., Fluoride)

Gravimetry
(e.g., Al, Na)

AAS / Flame Photometry
(e.g., Na, Ca)

XRF
(e.g., Sulphur)

Chemical Composition
(CR, Impurities)
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Logical relationship in chemical composition analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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